Cas no 823227-62-9 (Benzonitrile, 2-[[2-[(4-methylphenyl)ethynyl]phenyl]ethynyl]-)
823227-62-9 structure
Product Name:Benzonitrile, 2-[[2-[(4-methylphenyl)ethynyl]phenyl]ethynyl]-
CAS No:823227-62-9
MF:C24H15N
MW:317.382605791092
CID:694145
PubChem ID:71419203
Update Time:2025-04-19
Benzonitrile, 2-[[2-[(4-methylphenyl)ethynyl]phenyl]ethynyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile, 2-[[2-[(4-methylphenyl)ethynyl]phenyl]ethynyl]-
- 2-[2-[2-[2-(4-methylphenyl)ethynyl]phenyl]ethynyl]benzonitrile
- 823227-62-9
- 2-({2-[(4-Methylphenyl)ethynyl]phenyl}ethynyl)benzonitrile
- DTXSID90838470
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- Inchi: 1S/C24H15N/c1-19-10-12-20(13-11-19)14-15-21-6-2-3-7-22(21)16-17-23-8-4-5-9-24(23)18-25/h2-13H,1H3
- InChI Key: OZVRBXVVEDRQIK-UHFFFAOYSA-N
- SMILES: N#CC1C=CC=CC=1C#CC1=CC=CC=C1C#CC1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 317.120449483g/mol
- Monoisotopic Mass: 317.120449483g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 615
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6
- Topological Polar Surface Area: 23.8Ų
Benzonitrile, 2-[[2-[(4-methylphenyl)ethynyl]phenyl]ethynyl]- Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
823227-62-9 (Benzonitrile, 2-[[2-[(4-methylphenyl)ethynyl]phenyl]ethynyl]-) Related Products
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